![molecular formula C21H26N2O4S B216192 4-ethoxy-N~1~-{4-[(4-methylpiperidino)sulfonyl]phenyl}benzamide](/img/structure/B216192.png)
4-ethoxy-N~1~-{4-[(4-methylpiperidino)sulfonyl]phenyl}benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-ethoxy-N~1~-{4-[(4-methylpiperidino)sulfonyl]phenyl}benzamide, also known as E-4031, is a selective blocker of the rapidly activating delayed rectifier potassium channel (I_Kr). E-4031 has been widely used in scientific research to study the role of I_Kr in cardiac function and arrhythmias.
Mechanism of Action
4-ethoxy-N~1~-{4-[(4-methylpiperidino)sulfonyl]phenyl}benzamide selectively blocks I_Kr by binding to the channel pore and inhibiting the outward potassium current. This results in a prolongation of the action potential duration and QT interval. This compound has no effect on other potassium channels or ion channels, making it a selective blocker of I_Kr.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. In addition to its effects on cardiac electrophysiology, this compound has been reported to inhibit the proliferation of cancer cells, induce apoptosis in cancer cells, and enhance insulin secretion from pancreatic beta cells. This compound has also been shown to have anti-inflammatory and neuroprotective effects.
Advantages and Limitations for Lab Experiments
4-ethoxy-N~1~-{4-[(4-methylpiperidino)sulfonyl]phenyl}benzamide has several advantages for lab experiments. It is a selective blocker of I_Kr, making it a useful tool for studying the role of I_Kr in cardiac function and arrhythmias. This compound is also relatively easy to synthesize and has a long shelf life. However, this compound has some limitations. It has a narrow therapeutic window and can cause QT prolongation and arrhythmias at high concentrations. This compound also has off-target effects on other ion channels at high concentrations, which can complicate data interpretation.
Future Directions
There are several future directions for 4-ethoxy-N~1~-{4-[(4-methylpiperidino)sulfonyl]phenyl}benzamide research. One area of interest is the development of new drugs that target I_Kr for the treatment of arrhythmias. Another area of interest is the use of this compound as a tool to study the role of I_Kr in other physiological processes, such as insulin secretion and cancer cell proliferation. Additionally, there is a need for further research to understand the mechanisms underlying the off-target effects of this compound on other ion channels.
Synthesis Methods
4-ethoxy-N~1~-{4-[(4-methylpiperidino)sulfonyl]phenyl}benzamide can be synthesized in several steps from commercially available starting materials. The synthesis involves the reaction of 4-(piperidin-4-ylsulfonyl)aniline with 4-ethoxybenzoyl chloride in the presence of a base to yield this compound.
Scientific Research Applications
4-ethoxy-N~1~-{4-[(4-methylpiperidino)sulfonyl]phenyl}benzamide has been extensively used in scientific research to study the role of I_Kr in cardiac function and arrhythmias. I_Kr is a crucial component of the cardiac action potential and plays a significant role in the repolarization phase. This compound blocks I_Kr in a concentration-dependent manner, leading to prolonged action potential duration and QT interval. This compound has been used to study the effects of I_Kr block on cardiac electrophysiology, arrhythmogenesis, and drug-induced QT prolongation.
properties
Molecular Formula |
C21H26N2O4S |
---|---|
Molecular Weight |
402.5 g/mol |
IUPAC Name |
4-ethoxy-N-[4-(4-methylpiperidin-1-yl)sulfonylphenyl]benzamide |
InChI |
InChI=1S/C21H26N2O4S/c1-3-27-19-8-4-17(5-9-19)21(24)22-18-6-10-20(11-7-18)28(25,26)23-14-12-16(2)13-15-23/h4-11,16H,3,12-15H2,1-2H3,(H,22,24) |
InChI Key |
PTHCPNLCJCOWBU-UHFFFAOYSA-N |
SMILES |
CCOC1=CC=C(C=C1)C(=O)NC2=CC=C(C=C2)S(=O)(=O)N3CCC(CC3)C |
Canonical SMILES |
CCOC1=CC=C(C=C1)C(=O)NC2=CC=C(C=C2)S(=O)(=O)N3CCC(CC3)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.